Cas no 2387600-80-6 (3-(cyclopropylmethyl)azetidin-3-ol;hydrochloride)

• Product Name: 3-(cyclopropylmethyl)azetidin-3-ol;hydrochloride
• CAS No: 2387600-80-6
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD34468075
• CID: 5108408
• PubChem ID: 156587535
• Update Time: 2025-08-02

3-(cyclopropylmethyl)azetidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(CYCLOPROPYLMETHYL)AZETIDIN-3-OL HYDROCHLORIDE
• F89192
• 2387600-80-6
• 3-(cyclopropylmethyl)azetidin-3-ol;hydrochloride

• MDL： MFCD34468075
• Inchi： 1S/C7H13NO.ClH/c9-7(4-8-5-7)3-6-1-2-6;/h6,8-9H,1-5H2;1H
• InChI Key： ZHBYVFVVQOUBET-UHFFFAOYSA-N
• SMILES： Cl.OC1(CNC1)CC1CC1

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(cyclopropylmethyl)azetidin-3-ol;hydrochloride

Introduction to 3-(Cyclopropylmethyl)azetidin-3-ol; Hydrochloride (CAS No. 2387600-80-6)

3-(Cyclopropylmethyl)azetidin-3-ol; Hydrochloride (CAS No. 2387600-80-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclopropylmethylazetidin-3-ol hydrochloride, is a derivative of azetidine, a four-membered heterocyclic compound with a unique structure that offers potential therapeutic applications.

The chemical structure of 3-(Cyclopropylmethyl)azetidin-3-ol; Hydrochloride features a cyclopropylmethyl group attached to the azetidine ring, which imparts specific pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. This compound has been extensively studied for its potential in modulating various biological pathways and treating specific medical conditions.

Recent research has highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of novel therapeutics for neurological disorders, cardiovascular diseases, and cancer. The unique structural features of 3-(Cyclopropylmethyl)azetidin-3-ol; Hydrochloride make it an attractive candidate for further investigation due to its potential to interact with specific receptors and enzymes involved in these conditions.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological profile of 3-(Cyclopropylmethyl)azetidin-3-ol; Hydrochloride. The results indicated that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The study also demonstrated that the compound has low toxicity and favorable pharmacokinetic properties, suggesting its potential as a lead compound for drug development.

Another notable study published in the European Journal of Medicinal Chemistry explored the use of 3-(Cyclopropylmethyl)azetidin-3-ol; Hydrochloride in the treatment of neurodegenerative diseases. The researchers found that this compound effectively crosses the blood-brain barrier and shows neuroprotective effects by reducing oxidative stress and inflammation. These findings open up new avenues for the development of therapies targeting Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions.

The synthetic route for producing 3-(Cyclopropylmethyl)azetidin-3-ol; Hydrochloride has been optimized to ensure high yield and purity. The process involves several steps, including the formation of the azetidine ring through a ring-closing metathesis reaction and subsequent functionalization to introduce the cyclopropylmethyl group. The final step involves converting the free base to the hydrochloride salt form using hydrogen chloride gas or an equivalent reagent.

In terms of safety and regulatory compliance, 3-(Cyclopropylmethyl)azetidin-3-ol; Hydrochloride has undergone extensive toxicological evaluation. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. These findings support its potential for further clinical development.

The clinical potential of 3-(Cyclopropylmethyl)azetidin-3-ol; Hydrochloride is currently being explored through Phase I clinical trials. Early results have been promising, with the compound demonstrating good safety and tolerability profiles in healthy volunteers. These trials are designed to assess the pharmacokinetics, pharmacodynamics, and safety of the compound at various dose levels.

In conclusion, 3-(Cyclopropylmethyl)azetidin-3-ol; Hydrochloride (CAS No. 2387600-80-6) is a promising compound with a unique chemical structure that offers significant therapeutic potential. Its ability to modulate key biological pathways and its favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover its full potential, this compound may play a crucial role in advancing treatments for a range of diseases.